N-[3-(methylamino)propyl]-2,3-dihydro-1H-indene-5-carboxamide;hydrochloride

• IUPAC Name: N-[3-(methylamino)propyl]-2,3-dihydro-1H-indene-5-carboxamide;hydrochloride
• InChI: InChI=1S/C14H20N2O.ClH/c1-15-8-3-9-16-14(17)13-7-6-11-4-2-5-12(11)10-13;/h6-7,10,15H,2-5,8-9H2,1H3,(H,16,17);1H
• InChI Key: VKNLUYJAXQIZNU-UHFFFAOYSA-N
• Canonical SMILES: CNCCCNC(=O)C1=CC2=C(CCC2)C=C1.Cl
• Molecular Formula: C14H21ClN2O
• Molecular Weight: 268.78 g/mol

Description

N-[3-(methylamino)propyl]-2,3-dihydro-1H-indene-5-carboxamide;hydrochloride is a chemical compound with a complex structure that includes an indene ring system

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-[3-(methylamino)propyl]-2,3-dihydro-1H-indene-5-carboxamide;hydrochloride typically involves multiple steps. One common method includes the cyclization of appropriate precursors under specific conditions. For instance, the cyclization reaction using stoichiometric azobisisobutyronitrile, excess aqueous hypophosphorous acid, and triethylamine under reflux in 1-propanol can yield the indene derivative .

Industrial Production Methods

Industrial production methods for this compound may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. The exact methods can vary depending on the desired scale and application, but they generally follow similar principles as laboratory synthesis, with adjustments for efficiency and cost-effectiveness.

Chemical Reactions Analysis

Types of Reactions

N-[3-(methylamino)propyl]-2,3-dihydro-1H-indene-5-carboxamide;hydrochloride can undergo various chemical reactions, including:

Oxidation: This compound can be oxidized under specific conditions to form corresponding oxidized products.

Reduction: Reduction reactions can convert it into different reduced forms.

Substitution: It can participate in substitution reactions where functional groups are replaced by others.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate for oxidation, reducing agents like lithium aluminum hydride for reduction, and various nucleophiles for substitution reactions. The conditions typically involve controlled temperatures and solvents suitable for the specific reaction.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation might yield oxidized derivatives of the indene ring, while reduction could produce more saturated compounds.

Scientific Research Applications

N-[3-(methylamino)propyl]-2,3-dihydro-1H-indene-5-carboxamide;hydrochloride has several scientific research applications:

Chemistry: It is used as a precursor in the synthesis of more complex molecules and as a reagent in various organic reactions.

Biology: This compound can be used in studies involving cell signaling and molecular interactions due to its structural properties.

Industry: It can be used in the production of materials with specific properties, such as polymers and coatings.

Mechanism of Action

The mechanism by which N-[3-(methylamino)propyl]-2,3-dihydro-1H-indene-5-carboxamide;hydrochloride exerts its effects involves its interaction with molecular targets. The indene ring system allows it to bind to specific receptors or enzymes, influencing various biochemical pathways. The exact molecular targets and pathways can vary depending on the specific application and context.

Comparison with Similar Compounds

Similar Compounds

N-methyl-1,3-propanediamine: This compound has a similar structure but lacks the indene ring system.

N,N-bis[3-(methylamino)propyl]methylamine: Another related compound with a different arrangement of functional groups.

Uniqueness

N-[3-(methylamino)propyl]-2,3-dihydro-1H-indene-5-carboxamide;hydrochloride is unique due to its indene ring system, which imparts specific chemical and biological properties not found in simpler analogs. This uniqueness makes it valuable for applications requiring specific interactions with biological targets or particular chemical reactivity.